Cas no 1331400-49-7 ((2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide
• CAS No: 1331400-49-7
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5959231
• PubChem ID: 35390085
• Update Time: 2025-10-31

(2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide
• AKOS024531437
• VU0531504-1
• 1331400-49-7
• SR-01000926770-1
• (E)-3-(furan-2-yl)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acrylamide
• (2E)-3-(furan-2-yl)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide
• F6089-2249
• SR-01000926770
• (E)-3-(furan-2-yl)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]prop-2-enamide

• Inchi： 1S/C18H18N2O4/c1-23-16-8-6-13(12-15(16)20-10-2-5-18(20)22)19-17(21)9-7-14-4-3-11-24-14/h3-4,6-9,11-12H,2,5,10H2,1H3,(H,19,21)/b9-7+
• InChI Key： DRTFBMGNIMPWQW-VQHVLOKHSA-N
• SMILES： O=C1CCCN1C1C=C(C=CC=1OC)NC(/C=C/C1=CC=CO1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide

Introduction to (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 1331400-49-7, has garnered significant attention due to its unique structural and functional properties. The compound is formally known as (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide, a molecule that embodies the intersection of organic chemistry and bioactivity. This introduction aims to explore the compound's chemical characteristics, its potential applications, and its relevance in contemporary research.

The molecular structure of this compound is characterized by a conjugated system comprising a phenyl ring, a furan moiety, and a pyrrolidinone group. The presence of these heterocyclic rings contributes to its complex electronic properties, which are essential for its interaction with biological targets. Specifically, the furan-2-yl substituent and the 2-oxopyrrolidin-1-yl group are key functional elements that influence the compound's reactivity and binding affinity. The amide linkage in the molecule further enhances its potential as a pharmacophore, enabling interactions with various biological receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. The compound (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide has been investigated for its potential role in several therapeutic areas. For instance, studies have suggested that it may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders.

The 4-methoxy group in the phenyl ring adds another layer of complexity to the compound's behavior. Methoxy-substituted aromatic compounds are well-known for their ability to enhance binding affinity to biological targets due to their hydrophilic nature. This property makes the compound an attractive candidate for further development as an active pharmaceutical ingredient (API). Additionally, the conjugated double bond system (alkenamide) contributes to the molecule's ability to engage in π-stacking interactions, which are crucial for drug-receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of molecules with high accuracy before conducting wet-lab experiments. The compound (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylprop-2-enamide has been subjected to various computational studies aimed at elucidating its interaction mechanisms with potential biological targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance its pharmacological properties. For example, computational modeling has suggested that introducing additional hydroxyl groups could improve solubility while maintaining or even increasing binding affinity.

In vitro studies have also been instrumental in evaluating the compound's efficacy and safety profile. Initial experiments have shown that it can inhibit the activity of certain enzymes associated with inflammatory pathways without significant toxicity. This finding is particularly promising given the high incidence of inflammatory diseases worldwide. Furthermore, preliminary data suggest that the compound may exhibit selectivity towards specific isoforms of these enzymes, reducing off-target effects and minimizing side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions, cyclization, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision than ever before. This progress is crucial for accelerating drug discovery efforts and bringing new therapies to market faster.

The role of natural products as inspiration for drug discovery cannot be overstated. Many bioactive compounds share structural motifs found in natural products, highlighting their importance as scaffolds for medicinal chemistry innovation. The structural features of (2E)-3-(furan-2-yl)-N-4-methoxy-3-(2 oxopyrrolidin 1 yl)phenylprop 2 enamide, including its heterocyclic rings and functional groups, bear similarities to those found in several naturally occurring bioactive molecules. This underscores the value of exploring natural product libraries as sources of novel therapeutic agents.

The development of new drug candidates is a lengthy and expensive process that often involves multiple stages of testing before reaching clinical use. However, computational tools and high-throughput screening methods have significantly reduced the time required for initial screening by allowing researchers to evaluate thousands of compounds rapidly. The compound (2E)-3-(furan 2 yl) N 4 methoxy 3 ( 2 oxopyrrolidin 1 yl) phenylprop 2 enamide has been subjected to such screening processes, which have identified promising leads for further investigation.

The future prospects for this compound are promising given its unique structural features and potential bioactivity. Ongoing research aims to optimize its pharmacological properties through structural modifications while ensuring safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients worldwide.